Cas no 100863-37-4 (1-Heptanone,1-(3-methoxyphenyl)-)

1-Heptanone,1-(3-methoxyphenyl)- Properties

Names and Identifiers

• 1-Heptanone,1-(3-methoxyphenyl)-
• 1-(3-methoxyphenyl)heptan-1-one
• 1-(3-Methoxyphenyl)-1-heptanone
• 1-(3-Methoxy-phenyl)-heptan-1-on
• 1-(3-methoxyphenyl)-heptan-1-one
• 1-(3-methoxy-phenyl)-heptan-1-one
• 3-Heptanoylanisole
• 649899_ALDRICH
• ACMC-20apbg
• AGN-PC-000YOT
• CTK3J9317
• Heptanophenone,3'-methoxy- (6CI)
• SureCN4884718
• FIRIFBOVXOXLTG-UHFFFAOYSA-N
• AKOS011914057
• SCHEMBL4884718
• 1-(3-Methoxyphenyl)-1-heptanone, 97%
• 1-(3-METHOXYPHENYL)-1-HEPTANONE 97
• 100863-37-4
• DTXSID40558550
• J-000240
• 1-(3-Methoxyphenyl)heptan-1-one,97%
• 1-(3-Methoxyphenyl)-heptan-1-one
• 1-(3-Methoxyphenyl)heptan-1-one
• +Expand

• MDL： MFCD08276976
• InChIKey： FIRIFBOVXOXLTG-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H20O2/c1-3-4-5-6-10-14(15)12-8-7-9-13(11-12)16-2/h7-9,11H,3-6,10H2,1-2H3
• SMILES： CCCCCCC(=O)C1=CC(=CC=C1)OC

Computed Properties

• Exact Mass: 220.1464
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 7
• Monoisotopic Mass: 220.146329876g/mol
• Heavy Atom Count: 16
• Complexity: 201
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• LogP: 3.84830
• PSA: 26.3
• Refractive Index: 1.493
• Boiling Point: 139-144 °C/0.5 mmHg(lit.)
• Flash Point: Fahrenheit: >230 ° f
  Celsius: >110 ° c
  
• Density: 0.968